Cas no 1060310-46-4 (3-methyl-4-propoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide)

• Product Name: 3-methyl-4-propoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide
• CAS No: 1060310-46-4
• MF: C₁₅H₁₉NO₃S₂
• MW: 325.446261644363
• CID: 6078357
• PubChem ID: 25869603
• Update Time: 2025-10-29

3-methyl-4-propoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-propoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide
• SR-01000921004-1
• 3-methyl-4-propoxy-N-(thiophen-3-ylmethyl)benzenesulfonamide
• SR-01000921004
• AKOS024498595
• VU0635933-1
• 1060310-46-4
• F5105-0069

• Inchi： 1S/C15H19NO3S2/c1-3-7-19-15-5-4-14(9-12(15)2)21(17,18)16-10-13-6-8-20-11-13/h4-6,8-9,11,16H,3,7,10H2,1-2H3
• InChI Key： VXFJPKHWJIXBCU-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(C)=C1)OCCC)(NCC1=CSC=C1)(=O)=O

Computed Properties

• Exact Mass: 325.08063582g/mol
• Monoisotopic Mass: 325.08063582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 92Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-methyl-4-propoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide

Comprehensive Overview of 3-methyl-4-propoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide (CAS No. 1060310-46-4)

3-methyl-4-propoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide (CAS No. 1060310-46-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This sulfonamide derivative features a unique molecular structure combining a benzene ring with a thiophene moiety, making it a valuable intermediate for drug discovery and functional material development. The compound's CAS number 1060310-46-4 serves as its unique identifier in chemical databases and regulatory documentation.

The molecular structure of 3-methyl-4-propoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide contains several pharmacologically relevant functional groups. The sulfonamide group (-SO2NH-) is known for its bioisosteric properties with carboxylic acids, while the thiophene ring contributes to enhanced metabolic stability in potential drug candidates. Researchers are particularly interested in this compound's potential as a kinase inhibitor scaffold, given the increasing demand for targeted therapies in oncology and inflammatory diseases.

Recent studies have explored the structure-activity relationship (SAR) of 3-methyl-4-propoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide derivatives, particularly focusing on modifications to the propoxy group and thiophene substitution patterns. These investigations align with current pharmaceutical trends toward personalized medicine and small molecule therapeutics, addressing frequently searched topics in medicinal chemistry forums and academic literature.

From a synthetic chemistry perspective, CAS 1060310-46-4 presents interesting challenges and opportunities. The compound's preparation typically involves multi-step organic synthesis, with key steps including sulfonamide formation and ether linkage construction. Modern synthetic approaches often employ green chemistry principles and catalytic methods to improve yield and reduce environmental impact - topics that resonate strongly with current industry priorities and researcher interests.

The physicochemical properties of 3-methyl-4-propoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide make it particularly suitable for pharmaceutical applications. Its moderate lipophilicity (predicted LogP ~3.2) and molecular weight (309.42 g/mol) fall within the desirable range for drug-like molecules, as defined by Lipinski's Rule of Five. These characteristics contribute to its potential as a lead compound in drug discovery programs targeting protein-protein interactions.

In material science applications, the thiophene-benzene sulfonamide hybrid structure of this compound offers interesting possibilities for organic electronic materials. The conjugated system and potential for hydrogen bonding make it a candidate for developing organic semiconductors or supramolecular assemblies, addressing the growing demand for sustainable electronic materials in the tech industry.

Quality control and analytical characterization of 3-methyl-4-propoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide typically involve advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's stability profile under various storage conditions is an important consideration for researchers, as evidenced by frequent queries in scientific forums about compound handling and storage best practices.

The commercial availability of CAS 1060310-46-4 from specialty chemical suppliers has increased in recent years, reflecting growing research interest. Pricing and availability data show seasonal variations, with researchers often searching for bulk synthesis options or custom derivatives of this scaffold. The compound's patent landscape reveals several applications in medicinal chemistry, particularly in areas related to enzyme inhibition and receptor modulation.

Safety considerations for handling 3-methyl-4-propoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended, as with all chemical substances. This aligns with current laboratory safety trends emphasizing risk assessment and preventive measures in research environments.

Future research directions for 3-methyl-4-propoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide may explore its potential in emerging therapeutic areas such as neurodegenerative diseases or antiviral applications, both of which represent highly searched topics in current biomedical research. The compound's versatility as a chemical building block ensures its continued relevance in multiple scientific disciplines.

For researchers working with CAS 1060310-46-4, recent literature suggests promising avenues for structural optimization. Computational chemistry studies using molecular docking and QSAR modeling have identified potential binding modes with various biological targets, providing valuable insights for medicinal chemistry programs focused on rational drug design.

The environmental fate and biodegradation profile of 3-methyl-4-propoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide represent another area of interest, particularly given increasing regulatory focus on green chemistry metrics in pharmaceutical development. Preliminary studies suggest moderate environmental persistence, prompting research into more sustainable derivative designs.

In conclusion, 3-methyl-4-propoxy-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide (CAS No. 1060310-46-4) represents a versatile chemical entity with significant potential across multiple research domains. Its unique structural features and demonstrated biological activity make it a valuable tool for scientists exploring new therapeutic approaches and advanced materials, while its commercial availability facilitates broader research applications in both academic and industrial settings.